Cas no 103262-66-4 (2(1H)-Pteridinone,1,6,7-trimethyl-)

• Product Name: 2(1H)-Pteridinone,1,6,7-trimethyl-
• CAS No: 103262-66-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 125566
• PubChem ID: 1471091
• Update Time: 2025-04-18

2(1H)-Pteridinone,1,6,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pteridinone,1,6,7-trimethyl-
• 1-METHYL-3-(METHYLAMINO)QUINOXALIN-2(1H)-ONE
• 2(1H)-Pteridinone,1,6,7-trimethyl-(6CI)
• 2,3,5-trimethylpyrazino[2,3-b]pyrazin-6-one
• 1,6,7-trimethyl-1H-pteridin-2-one
• 1,6,7-TRIMETHYLPYRAZINO[2,3-B]PYRAZIN-2(1H)-ONE
• ACMC-20m652
• AG-D-13813
• CTK4A1914
• Oprea1_060221
• MLS000763766
• MFCD00244514
• SMR000334123
• 1-methyl-3-(methylamino)-2(1H)-quinoxalinone
• HMS2648H14
• 99055-90-0
• 1-methyl-3-(methylamino)quinoxalin-2-one
• 112072-67-0
• 103262-66-4
• 2K-582S
• Pyrido[2,3-b]pyrazin-3(4H)-one, 4-methyl-2-methylamino- (6CI)
• AKOS006273930
• 1-methyl-3-(methylamino)-1,2-dihydroquinoxalin-2-one
• CHEMBL1579374
• DTXSID70362985

• Inchi： 1S/C10H11N3O/c1-11-9-10(14)13(2)8-6-4-3-5-7(8)12-9/h3-6H,1-2H3,(H,11,12)
• InChI Key： JGCGVUYBZWRIHO-UHFFFAOYSA-N
• SMILES： O=C1C(NC)=NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 190.0856
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 58.45
• LogP: 0.34030